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Compound of Interest

Compound Name: Zamifenacin

Cat. No.: B1682371

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of zamifenacin
solutions in a variety of in vitro experimental settings. Zamifenacin is a potent and selective
antagonist of the muscarinic M3 receptor, making it a valuable tool for studying cholinergic
signaling pathways and their roles in various physiological processes.

Chemical and Physical Properties

Zamifenacin is typically supplied as a solid, with the fumarate salt being a common form.
Proper characterization of the compound is essential for accurate solution preparation.
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Property Value Source(s)

(3R)-1-[2-(1,3-Benzodioxol-5-
Chemical Name yl)ethyl]-3- [1]
(diphenylmethoxy)piperidine

Alternative Names UK-76654 [1]
Molecular Formula C27H20NO3 [2]
Molecular Weight 415.53 g/mol (free base) [2]
Molecular Weight (fumarate) 531.6 g/mol [3]
Form Solid
Purity >99%

Solubility

Zamifenacin exhibits good solubility in organic solvents but is poorly soluble in water. The
choice of solvent is critical for preparing stock solutions for in vitro experiments.

Solvent Solubility Source(s)
DMSO (Dimethyl Sulfoxide) Soluble up to 100 mM

Ethanol Soluble up to 25 mM

Water Insoluble

Mechanism of Action and Signaling Pathway

Zamifenacin is a selective antagonist of the muscarinic M3 acetylcholine receptor (M3R). The
M3R is a G-protein coupled receptor (GPCR) that primarily couples to Gq proteins. Upon
activation by an agonist like acetylcholine, the M3R initiates a signaling cascade that leads to
the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-
bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the
release of intracellular calcium (Ca2+) from the endoplasmic reticulum, leading to various
cellular responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Vitro Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682371#zamifenacin-solution-preparation-for-in-
vitro-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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